N-benzyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide
N-benzyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0883911
InChI:
InChI=1S/C15H23N3O3S/c1-16-8-10-17(11-9-16)15(19)13-18(22(2,20)21)12-14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3
SMILES:
CN1CCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C
Molecular Formula:
C15H23N3O3S
Molecular Weight:
325.4 g/mol
N-benzyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide
CAS No.:
Cat. No.: VC0883911
Molecular Formula: C15H23N3O3S
Molecular Weight: 325.4 g/mol
* For research use only. Not for human or veterinary use.
![N-benzyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H23N3O3S |
|---|---|
| Molecular Weight | 325.4 g/mol |
| IUPAC Name | N-benzyl-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]methanesulfonamide |
| Standard InChI | InChI=1S/C15H23N3O3S/c1-16-8-10-17(11-9-16)15(19)13-18(22(2,20)21)12-14-6-4-3-5-7-14/h3-7H,8-13H2,1-2H3 |
| Standard InChI Key | LNCUXAQLYCWHBZ-UHFFFAOYSA-N |
| SMILES | CN1CCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C |
| Canonical SMILES | CN1CCN(CC1)C(=O)CN(CC2=CC=CC=C2)S(=O)(=O)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator